Cas no 66427-05-2 ( )

• Product name: &nbsp
• CAS No: 66427-05-2
• MF: C₈H₁₉O₂PS₂
• MW: 242.339020967484
• CID: 963994
• PubChem ID: 298840

  Chemical and Physical Properties

Names and Identifiers

• tert-butylsulfanyl-diethoxy-sulfanylidene-λ⁵-phosphane
• AC1L6TQ1
• dithiophosphoric acid O,O'-diethyl ester-S-tert-butyl ester
• dithiophosphoric acid S-tert-butyl ester O,O'-diethyl ester
• Dithiophosphorsaeure-O,O'-diaethylester-S-tert-butylester
• NSC171178
• S-(tert-Butyl) O,O-diethyl dithiophosphate
• tert-butylsulfanyl-diethoxy-sulfanylidene-
• DTXSID80216647
• tert-butylsulfanyl-diethoxy-thioxo-$l^{5}-phosphane
• NSC 171178
• 66427-05-2
• NSC-171178
•  

• Inchi： InChI=1S/C8H19O2PS2/c1-6-9-11(12,10-7-2)13-8(3,4)5/h6-7H2,1-5H3
• InChI Key： WUROXSWCYUHFNK-UHFFFAOYSA-N
• SMILES： CCOP(=S)(OCC)SC(C)(C)C

Computed Properties

• Exact Mass: 242.05657
• Monoisotopic Mass: 242.05640919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 18.46
• LogP: 4.46620